Cas no 18037-90-6 (Thiazolo[4,5-f]-2,1,3-benzothiadiazole,6-methyl-)

• Product Name: Thiazolo[4,5-f]-2,1,3-benzothiadiazole,6-methyl-
• CAS No: 18037-90-6
• MF: C₈H₅N₃S₂
• MW: 207.275398015976
• CID: 122730
• PubChem ID: 71435622
• Update Time: 2025-04-18

Thiazolo[4,5-f]-2,1,3-benzothiadiazole,6-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiazolo[4,5-f]-2,1,3-benzothiadiazole,6-methyl-
• Thiazolo[4,5-f]-2,1,3-benzothiadiazole, 6-methyl- (6CI,8CI)
• 6-Methylthiazolo[4',5':4,5]benzo[1,2-c][1,2,5]thiadiazole
• 18037-90-6
• SCHEMBL19757341

• Inchi： 1S/C8H5N3S2/c1-4-9-7-2-5-6(11-13-10-5)3-8(7)12-4/h2-3H,1H3
• InChI Key： KXORQAMHSAANKQ-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2=CC3C(C=C12)=NSN=3

Computed Properties

• Exact Mass: 206.992
• Monoisotopic Mass: 206.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.2A^2
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles